3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-(4-isopropylphenyl)propanamide

• IUPAC Name: 3-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-N-(4-propan-2-ylphenyl)propanamide
• InChI: InChI=1S/C19H21N3O3S/c1-13(2)14-7-9-15(10-8-14)20-19(23)12-11-18-21-16-5-3-4-6-17(16)26(24,25)22-18/h3-10,13H,11-12H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: VSOUOHHMMPFNNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CCC2=NS(=O)(=O)C3=CC=CC=C3N2
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-(4-isopropylphenyl)propanamide, also known as BAY 41-2272, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of compounds known as sGC (soluble guanylate cyclase) activators. SGC activators are known to increase the production of cyclic guanosine monophosphate (cGMP), which is a key signaling molecule involved in various physiological processes. In

Scientific Research Applications

Herbicidal Activity

3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-(4-isopropylphenyl)propanamide, and related compounds, have been studied for their herbicidal activity. For instance, Diclofop, a chemical structurally related to this compound, was found effective for controlling Italian ryegrass in winter wheat, indicating the potential for this compound in agricultural applications (Khodayari, Frans, & Collins, 1983).

Synthetic Applications

The compound's core structure, 1,2,4-benzothiadiazine 1,1-dioxide, has been explored in synthetic chemistry. A study on the synthesis of 3-amino-1,2,4-benzothiadiazine 1,1-dioxides demonstrates the versatility of these compounds in creating derivatives with various substituents, which could extend to this compound (Blackburn et al., 2005).

Novel Compound Synthesis

In another research, the synthesis of novel compounds from 3-(2-Hydroxyethyl)amino- and 3-(3-hydroxypropyl)amino-4H-1,2,4-benzothiadiazine 1,1-dioxides showcases the chemical's utility in creating diverse and potentially biologically active molecules (Chern, Shiau, & Wu, 1991).

Toxicological Evaluation

A toxicological evaluation of related compounds with modifying properties reveals the importance of assessing safety for use in food and beverage applications. These studies provide a foundation for evaluating the safety of related compounds, including this compound, in various applications (Arthur et al., 2015).